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Compound of Interest

Compound Name: 1-Decanol-d2-2

Cat. No.: B12372027

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the molecular weight and related
properties of 1-Decanol-d2-2, a deuterated form of 1-Decanol.

Chemical Identity and Properties

1-Decanol-d2-2 is a stable isotope-labeled version of 1-Decanol, where two hydrogen atoms
on the second carbon have been replaced by deuterium. This isotopic substitution is a valuable
tool in various research applications, including metabolic studies, reaction mechanism analysis,
and as an internal standard in mass spectrometry.

Quantitative Data Summary

The key quantitative data for 1-Decanol-d2-2 is presented in the table below for easy
reference and comparison.

Property Value Source
Molecular Weight 160.29 [1][2]
Chemical Formula C10H20D20 [1112]
CAS Number 1335435-63-6 [1]12]
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For comparison, the non-deuterated 1-Decanol has a molecular formula of C10H220 and a
molecular weight of approximately 158.28 g/mol .[3][4][5]

Experimental Protocols

This document focuses on the intrinsic molecular properties of 1-Decanol-d2-2. As such,
experimental protocols for its synthesis or use are beyond the current scope. Researchers
should refer to specific literature or manufacturer's guidelines for detailed experimental
procedures.

Signaling Pathways and Logical Relationships

The determination of a molecule's weight is a fundamental calculation based on its atomic
composition and does not involve biological signaling pathways or complex experimental
workflows. Therefore, a corresponding diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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